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Compound of Interest

Compound Name: Disulfurous acid

Cat. No.: B1196436

For Researchers, Scientists, and Drug Development Professionals

Disulfurous acid, with the chemical formula H2S20s, is a sulfur oxoacid that presents a unique
case in inorganic chemistry. Termed a "phantom acid," it is highly unstable and does not exist in
a free, isolable state. Its significance lies in its salts, known as disulfites or metabisulfites, which
are stable and have widespread applications. This technical guide provides a comprehensive
overview of the theoretical properties of disulfurous acid and the experimentally determined
characteristics of its corresponding disulfite anion and salts.

Molecular Structure and Bonding

Theoretical Structure of Disulfurous Acid:

While disulfurous acid has not been isolated, its theoretical structure is HO-S(=0)2—-S(=0)
—OH. A key feature of this molecule is a direct sulfur-sulfur bond, which distinguishes it from
disulfuric acid (H2S207) where the sulfur atoms are bridged by an oxygen atom. The two sulfur
atoms in disulfurous acid exist in different oxidation states: one is +5, bonded to three oxygen
atoms, and the other is +3, bonded to two oxygen atoms and a hydroxyl group.

Structure of the Disulfite Anion:

The anion of disulfurous acid, the disulfite ion (S20s27), is stable and its structure has been
characterized. It is formed by the dehydration of two bisulfite (HSOs~) ions. The disulfite ion
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has an unsymmetrical structure with an S-S bond. The anion can be described as an SOz
group linked to an SOs group. The negative charge is more localized on the SOs end.

Table 1: Computed and Experimental Bond Parameters for Disulfurous Acid and the Disulfite

Anion
Parameter Molecule/lon Value Reference
Molecular Formula Disulfurous Acid H2S20s5
Molecular Weight Disulfurous Acid 146.15 g/mol
S-S Bond Length Disulfite Anion 2.22 A
S-O Bond Lengths Disulfite Anion 1.46 A and 1.50 A

Chemical Properties and Reactivity

Acidity:

Due to its instability, the pKa of disulfurous acid has not been experimentally determined.
Theoretical calculations are required to estimate its acidity. For comparison, the related but
stable disulfuric acid has a pKa of approximately 2.5 in concentrated sulfuric acid.

Decomposition:

Disulfurous acid is prone to decomposition. In aqueous solutions, an equilibrium exists
between sulfur dioxide (SO2), water, bisulfite (HSOs~), and disulfite (S20s27) ions. The
formation of the disulfite ion is favored in more concentrated solutions of bisulfite through the
following equilibrium:

2 HSOs~(aq) = S20s2-(aq) + H20(1)
Salts of Disulfurous Acid (Disulfites/Metabisulfites):

The salts of disulfurous acid, such as sodium metabisulfite (Na2S20s) and potassium
metabisulfite (K2S205), are stable crystalline solids. They are widely used as preservatives,
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antioxidants, and sterilizing agents, particularly in the food and beverage industry. In solution,

they act as a source of bisulfite ions.

Table 2: Physicochemical Properties of Common Disulfites

Sodium Potassium
Property Metabisulfite Metabisulfite Reference
(Naz2S205s) (K2S205)
Molar Mass 190.11 g/mol 222.32 g/mol
White crystalline White crystalline
Appearance
powder powder
Pungent, sulfur Pungent, sulfur
Odor o o
dioxide-like dioxide-like
Decomposition Temp. >150 °C 190 °C

Solubility in Water

Freely soluble

450 g/L (20 °C)

Solubility in Ethanol

Slightly soluble

Insoluble

Experimental Protocols

As disulfurous acid cannot be isolated, experimental protocols focus on the preparation and

analysis of its stable salts.

Preparation of Sodium Metabisulfite:

A common method for the preparation of sodium metabisulfite involves the reaction of sulfur

dioxide with a solution of sodium carbonate or sodium hydroxide.

¢ Reaction Equation: 2 SO2(g) + NazCOs(aq) — Na2S20s5(s) + CO2(g)

e Procedure: Sulfur dioxide gas is bubbled through a concentrated solution of sodium

carbonate. As the reaction proceeds, sodium metabisulfite precipitates out of the solution

and can be collected by filtration, washed, and dried.
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Visualizations

Click to download full resolution via product page

Caption: Theoretical structure of disulfurous acid (H2S205).
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Caption: Equilibrium of bisulfite and disulfite ions in aqueous solution.

Conclusion

Disulfurous acid remains a theoretical molecule, its properties inferred from the behavior of its
stable and commercially important salts, the disulfites. For researchers and professionals in
drug development, understanding the chemistry of disulfites is crucial, as they are often used
as excipients and antioxidants in pharmaceutical formulations. The reactivity of the disulfite ion,
particularly its equilibrium with bisulfite and sulfur dioxide in aqueous solutions, is a key factor
in its application and stability. Future computational studies may provide more insight into the
fleeting existence and properties of free disulfurous acid.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Properties of
Disulfurous Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196436#what-are-the-properties-of-disulfurous-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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